Cas no 5330-71-2 (4-(Benzyloxycarbonylamino)benzoic Acid)

• Product Name: 4-(Benzyloxycarbonylamino)benzoic Acid
• CAS No: 5330-71-2
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• CID: 383150
• PubChem ID: 220171
• Update Time: 2025-05-25

4-(Benzyloxycarbonylamino)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenylmethoxycarbonylaminobenzoic acid
• 4-(benzyloxycarbonylamino)benzoic acid
• 4-(phenylmethoxycarbonylamino)benzoic acid
• Benzoic acid, 4-[[(phenylmethoxy)carbonyl]amino]- (9CI)
• (4-Carboxy-phenyl)-carbamidsaeure-benzylester
• 4-Benzyloxycarbonylamino-benzoesaeure
• 4-benzyloxycarbonylamino-benzoic acid
• 4-N-benzyloxycarbonylaminobenzoic acid
• Z-4-aminobenzoic acid
• 4-(((Benzyloxy)carbonyl)amino)benzoic acid
• Oprea1_655434
• XRKLFEVNZWRMCT-UHFFFAOYSA-N
• NSC2514
• SY243720
• (4-CARBOXYPHENYL)CARBAMIC ACID, BENZYL ESTER
• DTXSID70277484
• NSC-2514
• AS-44882
• SCHEMBL3694153
• CS-0453337
• AB8233
• FT-0746921
• MFCD00610465
• 4-(Cbz-amino)benzoic acid
• 4-{[(benzyloxy)carbonyl]amino}benzoic acid
• A934035
• Z-(4)Abz-OH
• AKOS000169125
• 4-(((Benzyloxy)carbonyl)amino)benzoicacid
• EN300-121138
• 5330-71-2
• N-Carbobenzoxy-p-aminobenzoic acid
• Z-4-ABZ-OH
• DA-22316
• 4-(Benzyloxycarbonylamino)benzoic Acid

• MDL： MFCD00610465
• Inchi： 1S/C15H13NO4/c17-14(18)12-6-8-13(9-7-12)16-15(19)20-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,16,19)(H,17,18)
• InChI Key： XRKLFEVNZWRMCT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C(=O)O)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 271.08400
• Monoisotopic Mass: 271.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.342
• Boiling Point: 425.1°Cat760mmHg
• Flash Point: 210.9°C
• Refractive Index: 1.649
• PSA: 75.63000
• LogP: 3.20650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on 4-(Benzyloxycarbonylamino)benzoic Acid

Recent Advances in the Application of 4-(Benzyloxycarbonylamino)benzoic Acid (CAS: 5330-71-2) in Chemical Biology and Pharmaceutical Research

4-(Benzyloxycarbonylamino)benzoic Acid (CAS: 5330-71-2) is a key intermediate in organic synthesis and pharmaceutical development, particularly in the construction of peptide-based therapeutics and small-molecule inhibitors. Recent studies have highlighted its versatility as a building block for drug discovery, with applications ranging from protease inhibitors to targeted drug delivery systems. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, synthetic utility, and emerging biological applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in developing novel cathepsin B inhibitors. Researchers utilized 4-(Benzyloxycarbonylamino)benzoic Acid as a core scaffold, modifying its benzyloxycarbonyl (Cbz) protecting group to enhance binding affinity. The resulting analogs showed nanomolar inhibitory activity against tumor-associated cathepsin B, with improved selectivity over related cysteine proteases. These findings suggest potential applications in cancer therapy, particularly for tumors with upregulated cathepsin B expression.

In the field of antimicrobial research, a team from ETH Zurich reported in ACS Infectious Diseases (2024) on the use of 5330-71-2 derivatives as quorum sensing inhibitors. The carboxylic acid functionality allowed for facile conjugation to bacterial membrane-targeting motifs, creating hybrid compounds that disrupted Pseudomonas aeruginosa biofilm formation at sub-MIC concentrations. This dual-action mechanism represents a promising strategy against antibiotic-resistant infections.

Recent advancements in synthetic methodology have expanded the utility of 4-(Benzyloxycarbonylamino)benzoic Acid. A Nature Communications paper (2023) described a photoredox-catalyzed decarboxylative coupling reaction using this compound as a radical precursor. The mild reaction conditions enabled late-stage functionalization of complex molecules, opening new avenues for structure-activity relationship studies in drug discovery programs.

The compound's role in PROTAC (Proteolysis Targeting Chimera) development has gained attention, as reported in a 2024 Cell Chemical Biology publication. Researchers at Harvard Medical School designed heterobifunctional degraders using 5330-71-2 as the linker between E3 ligase binders and target protein ligands. The optimal linker length and rigidity provided by this scaffold significantly improved degradation efficiency for several challenging oncology targets.

Quality control and analytical method development for 4-(Benzyloxycarbonylamino)benzoic Acid have seen progress as well. A recent Journal of Pharmaceutical and Biomedical Analysis article (2024) presented a validated UPLC-MS/MS method for quantifying residual levels in final drug substances, addressing regulatory requirements for genotoxic impurity control. The method demonstrated excellent sensitivity with an LOD of 0.1 ppm.

Looking forward, the unique structural features of 4-(Benzyloxycarbonylamino)benzoic Acid continue to inspire innovation across multiple therapeutic areas. Ongoing clinical trials featuring compounds derived from this scaffold (NCT05432822, NCT05346796) may soon validate its translational potential. The compound's balance of synthetic accessibility and structural diversity positions it as a valuable tool for addressing emerging challenges in medicinal chemistry and chemical biology.